Cas no 1006293-97-5 (N-[(2E)-6-ethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2H-1,3-benzodioxole-5-carboxamide)

• Product Name: N-[(2E)-6-ethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2H-1,3-benzodioxole-5-carboxamide
• CAS No: 1006293-97-5
• MF: C₁₈H₁₆N₂O₄S
• MW: 356.395643234253
• CID: 5960948
• PubChem ID: 40959443
• Update Time: 2025-08-05

N-[(2E)-6-ethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(2E)-6-ethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2H-1,3-benzodioxole-5-carboxamide
• 1,3-Benzodioxole-5-carboxamide, N-(6-ethoxy-3-methyl-2(3H)-benzothiazolylidene)-
• F2299-0152
• N-(6-ethoxy-3-methyl-1,3-benzothiazol-2-ylidene)-1,3-benzodioxole-5-carboxamide
• (E)-N-(6-ethoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)benzo[d][1,3]dioxole-5-carboxamide
• AKOS024638145
• 1006293-97-5

• Inchi： 1S/C18H16N2O4S/c1-3-22-12-5-6-13-16(9-12)25-18(20(13)2)19-17(21)11-4-7-14-15(8-11)24-10-23-14/h4-9H,3,10H2,1-2H3
• InChI Key： RJDFQXSFBUJDIG-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(N=C3N(C)C4=CC=C(OCC)C=C4S3)=O)C=C2OC1

Computed Properties

• Exact Mass: 356.08307817g/mol
• Monoisotopic Mass: 356.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 85.7Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 551.4±60.0 °C(Predicted)
• pka: 0.04±0.20(Predicted)

Additional information on N-[(2E)-6-ethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2H-1,3-benzodioxole-5-carboxamide

Research Brief on N-[(2E)-6-ethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2H-1,3-benzodioxole-5-carboxamide (CAS: 1006293-97-5)

In recent years, the compound N-[(2E)-6-ethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2H-1,3-benzodioxole-5-carboxamide (CAS: 1006293-97-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzothiazole and benzodioxole moieties, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings on this compound, focusing on its chemical properties, biological activities, and potential clinical applications.

The primary objective of recent studies has been to elucidate the pharmacological profile of this compound. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to determine its precise molecular structure and conformational dynamics. These structural insights have been pivotal in understanding its interaction with biological targets, particularly enzymes and receptors implicated in inflammatory and neoplastic diseases.

In vitro and in vivo studies have demonstrated that N-[(2E)-6-ethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2H-1,3-benzodioxole-5-carboxamide exhibits potent inhibitory effects on key signaling pathways, including the NF-κB and MAPK cascades. These pathways are critical in the regulation of immune responses and cell proliferation, suggesting the compound's potential as a therapeutic agent for conditions such as rheumatoid arthritis and certain cancers. Notably, its selectivity and low cytotoxicity in normal cell lines highlight its favorable safety profile.

Recent preclinical trials have further explored the compound's pharmacokinetics and bioavailability. Advanced formulation strategies, including nanoparticle-based delivery systems, have been investigated to enhance its solubility and tissue penetration. Preliminary results indicate that these approaches significantly improve the compound's therapeutic efficacy, particularly in targeting solid tumors and inflamed tissues.

Despite these promising findings, challenges remain in translating this research into clinical applications. Issues such as metabolic stability and long-term toxicity require further investigation. Ongoing studies are focused on optimizing the compound's chemical structure to address these limitations while retaining its biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this molecule into a viable drug candidate.

In conclusion, N-[(2E)-6-ethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2H-1,3-benzodioxole-5-carboxamide represents a compelling area of research in chemical biology. Its unique structural features and robust biological activities position it as a potential lead compound for the development of novel therapeutics. Continued research and innovation will be essential to fully realize its clinical potential.